Cas no 1804445-96-2 (3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine)

3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural properties for synthetic applications. The presence of bromine atoms at the 3- and 4-positions enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic frameworks. The difluoromethyl group introduces electron-withdrawing characteristics, influencing the compound's stability and reactivity in nucleophilic or electrophilic substitutions. The hydroxyl group at the 2-position provides a handle for further functionalization, making it a versatile building block in pharmaceutical and agrochemical research. Its well-defined structure ensures consistent performance in synthetic pathways.

3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine structure

1804445-96-2 structure

Product Name:3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine

CAS No:1804445-96-2

MF:C₆H₃Br₂F₂NO

MW:302.898926973343

CID:4800481

Update Time:2025-06-06

3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine
- Inchi： 1S/C6H3Br2F2NO/c7-2-1-3(5(9)10)11-6(12)4(2)8/h1,5H,(H,11,12)
- InChI Key： PZIWQPCDBBQWQR-UHFFFAOYSA-N
- SMILES： BrC1=C(C(NC(C(F)F)=C1)=O)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 285
XLogP3: 2.1
Topological Polar Surface Area: 29.1

3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024004141-250mg	3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine	1804445-96-2	97%	250mg	$686.80	2022-04-02
Alichem	A024004141-500mg	3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine	1804445-96-2	97%	500mg	$999.60	2022-04-02
Alichem	A024004141-1g	3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine	1804445-96-2	97%	1g	$1,730.40	2022-04-02

3,4-Dibromo-6-(difluoromethyl)-2-hydroxypyridine Related Literature

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3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

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